4-(1H-Pyrazol-1-yl)aniline dihydrochloride
Overview
Description
4-(1H-Pyrazol-1-yl)aniline dihydrochloride is a chemical compound with the empirical formula C9H10ClN3 . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular weight of 4-(1H-Pyrazol-1-yl)aniline dihydrochloride is 195.65 . The SMILES string representation of its structure isCl.Nc1ccc(cc1)-n2cccn2 . This indicates that the compound contains a pyrazole ring attached to an aniline group. Physical And Chemical Properties Analysis
4-(1H-Pyrazol-1-yl)aniline dihydrochloride is a solid substance . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources .Scientific Research Applications
- Leishmaniasis : Recent studies have highlighted the potent in vitro antipromastigote activity of this compound. It interacts favorably with the active site of LmPTR1, a key enzyme in Leishmania parasites.
- Malaria : While further research is needed, the sulfonamide functionality in similar compounds has demonstrated antimalarial potential .
- Cytotoxicity : Investigate its impact on cancer cell lines such as HeLa and MCF-7 . Assess its potential as a chemotherapeutic agent.
Antiparasitic Activity
Cancer Research
Safety and Hazards
Future Directions
While specific future directions for this compound are not mentioned in the available resources, compounds containing a pyrazole ring are of interest in various fields of research due to their diverse biological activities . Therefore, it’s possible that future research could explore the potential applications of 4-(1H-Pyrazol-1-yl)aniline dihydrochloride in areas such as medicinal chemistry.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with theLeishmania major pteridine reductase 1 (LmPTR1) , suggesting that 4-(1H-Pyrazol-1-yl)aniline dihydrochloride may also target similar enzymes or receptors.
Mode of Action
It’s suggested that the compound may interact with its target in a way that leads to a desirable fitting pattern in the active site, characterized by lower binding free energy .
Biochemical Pathways
Based on the potential target (lmptr1), it could be inferred that the compound may affect the metabolic pathways related to pteridine metabolism in leishmania major .
Result of Action
Similar compounds have shown potent in vitro antipromastigote activity , suggesting that 4-(1H-Pyrazol-1-yl)aniline dihydrochloride may have similar effects.
properties
IUPAC Name |
4-pyrazol-1-ylaniline;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3.2ClH/c10-8-2-4-9(5-3-8)12-7-1-6-11-12;;/h1-7H,10H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGTRWMNNHWLYHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CC=C(C=C2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-Pyrazol-1-yl)aniline dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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